Cas no 1384265-23-9 (1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride)

• Product Name: 1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride
• CAS No: 1384265-23-9
• MF: C₈H₁₁BrCl₂N₂
• MW: 285.996339082718
• CID: 4698133
• PubChem ID: 71742170
• Update Time: 2025-06-13

1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride
• IIHDDZXJYZMKPR-UHFFFAOYSA-N
• AK200129
• 1-(5-BROMOPYRIDIN-2-YL)CYCLOPROPANAMINE 2HCL
• 1-(5-bromopyridin-2-yl)cyclopropanamine dihydrochloric acid salt
• SCHEMBL15240864
• 1-(5-bromo-2-pyridinyl)Cyclopropanamine dihydrochloride
• 1384265-23-9
• MFCD22573772
• DB-420749
• 1-(5-bromopyridin-2-yl)cyclopropan-1-amine;dihydrochloride
• 1-(5-BROMOPYRIDIN-2-YL)CYCLOPROPAN-1-AMINE DIHYDROCHLORIDE
• 1-(5-Bromopyridin-2-yl)cyclopropanaminedihydrochloride
• EN300-6763059
• CS-0129534

• MDL： MFCD22573772
• Inchi： 1S/C8H9BrN2.2ClH/c9-6-1-2-7(11-5-6)8(10)3-4-8;;/h1-2,5H,3-4,10H2;2*1H
• InChI Key： IIHDDZXJYZMKPR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CC1)N.Cl.Cl

Computed Properties

• Exact Mass: 283.94827g/mol
• Monoisotopic Mass: 283.94827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Additional information on 1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride

Research Brief on 1-(5-Bromopyridin-2-yl)cyclopropanamine Dihydrochloride (CAS: 1384265-23-9)

1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride (CAS: 1384265-23-9) is a small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its bromopyridine and cyclopropanamine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further pharmacological studies.

Recent studies have focused on the synthesis and optimization of 1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride, with particular emphasis on its role as a key intermediate in the production of more complex bioactive molecules. Researchers have employed advanced techniques such as high-throughput screening and structure-activity relationship (SAR) analysis to elucidate its binding affinity and selectivity towards specific biological targets. These efforts have been instrumental in identifying its potential applications in oncology, neurology, and infectious diseases.

One of the most notable findings from recent research is the compound's ability to modulate the activity of certain protein kinases, which are critical regulators of cellular signaling pathways. In vitro and in vivo studies have demonstrated that 1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride exhibits inhibitory effects on kinases involved in tumor proliferation and metastasis. This has led to its inclusion in several preclinical studies aimed at developing novel anticancer agents with improved efficacy and reduced side effects.

In addition to its kinase inhibitory properties, 1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride has also been investigated for its potential role in neuroprotection. Preliminary data suggest that the compound may interact with neurotransmitter receptors and ion channels, offering a new avenue for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. However, further studies are required to fully understand its mechanism of action and therapeutic potential in this context.

The pharmacokinetic and toxicological profiles of 1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride have also been subjects of recent investigation. Early-stage clinical trials have indicated that the compound exhibits favorable bioavailability and a manageable safety profile, although dose-dependent toxicity has been observed in some cases. These findings underscore the need for continued optimization and refinement of its chemical structure to enhance its therapeutic index.

In conclusion, 1-(5-Bromopyridin-2-yl)cyclopropanamine dihydrochloride represents a promising scaffold for the development of novel therapeutic agents. Its versatility and potential applications across multiple disease areas make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of next-generation drugs.